Cas no 31507-18-3 (2,3-dimethylthiomorpholine-4-carbaldehyde, Mixture of diastereomers)

• Product Name: 2,3-dimethylthiomorpholine-4-carbaldehyde, Mixture of diastereomers
• CAS No: 31507-18-3
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 299149
• PubChem ID: 19848494
• Update Time: 2025-06-28

2,3-dimethylthiomorpholine-4-carbaldehyde, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinecarboxaldehyde,2,3-dimethyl-
• 4-Thiomorpholinecarboxaldehyde, 2,3-dimethyl- (8CI,9CI)
• 2,3-dimethylthiomorpholine-4-carbaldehyde, Mixture of diastereomers
• EN300-1237369
• 2,3-dimethylthiomorpholine-4-carbaldehyde
• AKOS026732889
• SCHEMBL10345878
• 31507-18-3

• Inchi： 1S/C7H13NOS/c1-6-7(2)10-4-3-8(6)5-9/h5-7H,3-4H2,1-2H3
• InChI Key： MNBQDDYTJUQZDE-UHFFFAOYSA-N
• SMILES： S1CCN(C=O)C(C)C1C

Computed Properties

• Exact Mass: 159.07189
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 2,3-dimethylthiomorpholine-4-carbaldehyde, Mixture of diastereomers

2,3-Dimethylthiomorpholine-4-Carbaldehyde: A Comprehensive Overview

2,3-Dimethylthiomorpholine-4-carbaldehyde, also known by its CAS number 31507-18-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound, which exists as a mixture of diastereomers, has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the latest research findings and applications of this compound, providing a detailed and up-to-date analysis.

The structure of 2,3-dimethylthiomorpholine-4-carbaldehyde consists of a thiomorpholine ring system with two methyl groups attached at the 2 and 3 positions. The presence of the aldehyde group at the 4 position introduces additional reactivity, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of drug discovery.

One of the most promising areas of research involving 2,3-dimethylthiomorpholine-4-carbaldehyde is its application in medicinal chemistry. Scientists have explored its potential as a building block for constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel inhibitors targeting specific enzymes involved in disease pathways. These findings were reported in a 2023 study published in the Journal of Medicinal Chemistry, where the compound demonstrated remarkable selectivity in inhibiting a key enzyme associated with neurodegenerative diseases.

In addition to its medicinal applications, 2,3-dimethylthiomorpholine-4-carbaldehyde has also found utility in agrochemical research. Its ability to act as a chiral auxiliary has been leveraged to synthesize enantioselective pesticides. A recent study highlighted its role in the development of a new class of fungicides with enhanced efficacy and reduced environmental impact. This research underscores the compound's versatility and its potential to contribute to sustainable agriculture practices.

The synthesis of 2,3-dimethylthiomorpholine-4-carbaldehyde has been optimized through various methodologies over the years. Traditional approaches involve multi-step reactions starting from readily available starting materials. However, recent advancements have introduced more efficient routes utilizing catalytic asymmetric synthesis techniques. These methods not only improve yield but also enhance the stereochemical control necessary for producing high-quality diastereomers.

The mixture of diastereomers present in this compound adds another layer of complexity and functionality. Diastereomers often exhibit different physical and chemical properties, making them valuable for diverse applications. Researchers have explored their individual contributions to biological activity, leading to insights into stereochemistry's role in drug design.

In conclusion, 2,3-dimethylthiomorpholine-4-carbaldehyde (CAS No: 31507-18-3) stands out as a critical compound in modern organic chemistry. Its unique structure and reactivity make it an invaluable tool for advancing research across multiple disciplines. With ongoing studies revealing new applications and improved synthetic methods, this compound continues to play a pivotal role in driving innovation within the scientific community.